Cas no 849727-64-6 (3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido1,2-apyrimidin-4-one Hydrochloride)

3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one Hydrochloride is a synthetic organic compound featuring a pyrido[1,2-a]pyrimidin-4-one core with a hydroxyl group at the 9-position and an ethyl substituent at the 3-position. The hydrochloride salt form enhances its solubility and stability, making it suitable for pharmaceutical and research applications. Its structural complexity allows for potential biological activity, particularly in medicinal chemistry, where it may serve as an intermediate or active moiety in drug development. The compound's defined stereochemistry and purity are critical for reproducibility in experimental studies. Proper handling and storage under controlled conditions are recommended to maintain its integrity.

3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido1,2-apyrimidin-4-one Hydrochloride structure

849727-64-6 structure

Product Name:3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido1,2-apyrimidin-4-one Hydrochloride

CAS No:849727-64-6

MF:C₁₁H₁₇ClN₂O₂

MW:244.717881917953

CID:1058508

PubChem ID:71316669

Update Time:2025-05-28

3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido1,2-apyrimidin-4-one Hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one Hydrochloride
- 3-ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one,hydrochloride
- starbld0007230
- 3-(Bromomethyl)-8-quinolinol 8-Acetate
- 3-Ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one--hydrogen chloride (1/1)
- 849727-64-6
- 3-Ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydro-4H-pyrido[1,2-a]pyrimidin-4-one hydrochloride
- FT-0668394
- 3-ethyl-9-hydroxy-2-methyl-6,7,8,9-tetrahydropyrido[1,2-a]pyrimidin-4-one;hydrochloride
- DTXSID70747773
- 3-(Bromomethyl)-8-quinolinol Acetate
- DB-304649
- 3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido1,2-apyrimidin-4-one Hydrochloride
- Inchi： 1S/C11H16N2O2.ClH/c1-3-8-7(2)12-10-9(14)5-4-6-13(10)11(8)15;/h9,14H,3-6H2,1-2H3;1H
- InChI Key： WDKULAFZAKAIIA-UHFFFAOYSA-N
- SMILES： Cl.OC1C2=NC(C)=C(CC)C(N2CCC1)=O

Computed Properties

Exact Mass: 244.09800
Monoisotopic Mass: 244.0978555g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 1
Complexity: 358
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 52.9Å²

Experimental Properties

PSA: 55.12000
LogP: 1.74330

3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido1,2-apyrimidin-4-one Hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
TRC	E926300-50mg	3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one Hydrochloride	849727-64-6		50mg	$196.00	2023-05-18
TRC	E926300-500mg	3-Ethyl-6,7,8,9-tetrahydro-9-hydroxy-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one Hydrochloride	849727-64-6		500mg	$ 1800.00	2023-09-07